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Compound of Interest

Compound Name: 4-Chloro-3-fluorophenol

Cat. No.: B1349760

CAS Number: 348-60-7

This technical guide provides a comprehensive overview of 4-Chloro-3-fluorophenol, a
halogenated aromatic compound relevant to researchers, scientists, and professionals in drug
development. The document details its chemical and physical properties, outlines a plausible
synthetic route with experimental protocols, and discusses its known applications and
toxicological context.

Core Compound Properties

4-Chloro-3-fluorophenol is a solid, bifunctionally halogenated phenol. Its unique substitution
pattern, featuring both an electron-withdrawing chlorine and a fluorine atom, makes it a
valuable intermediate in the synthesis of more complex molecules, including pharmaceutical
and agrochemical compounds.[1]

Physicochemical Data

The key quantitative properties of 4-Chloro-3-fluorophenol are summarized in the table below
for easy reference.
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Property Value Source(s)
CAS Number 348-60-7
Molecular Formula CeHaCIFO
Molecular Weight 146.55 g/mol
Appearance Solid
Melting Point 54-56 °C [2]
Boiling Point 84 °C @ 44 mmHg [2]
Solubility Soluble in chloroform (50

mg/mL)
pKa (Predicted) 8.52+0.18 [2]
XlogP (Predicted) 2.8 [3]
Flash Point 113 °C (235.4 °F) - closed cup

Synthesis and Experimental Protocols

While a specific, peer-reviewed protocol for the synthesis of 4-Chloro-3-fluorophenol is not
readily available in the public domain, a chemically sound two-step pathway can be proposed
based on established reactions for structurally similar compounds. This route begins with the
reduction of 2-fluoro-1-nitrobenzene, followed by a Sandmeyer reaction to replace the resulting
amino group with a chlorine atom.
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Step 1: Catalytic Hydrogenation

2-Fluoro-1-nitrobenzene

H2 (0.4-0.6 MPa)
Pd/C Catalyst, H2SOa4
Deionized Water/Ethanol, 60°C

4-Amino-3-fluorophenol

Step 2: Sandmeyer Reaction

4-Amino-3-fluorophenol

NaNO:z, HCI
0-5°C

Diazonium Salt Intermediate

CuCl, HCI

4-Chloro-3-fluorophenol

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Key Precursor

4-Amino-3-fluorophenol

Diazotization &
Sandmeyer Reaction

4-Chloro-3-fluorophenol
(CAS: 348-60-7)

Hydroxylation Acylation

Known Derivatives

4-Chloro-3-fluoro catechol 5-Chloro-4-fluoro-2-hydroxyacetophenone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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